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Compound of Interest

4-(2-Morpholin-4-
Compound Name: .
ylethoxy)benzonitrile

Cat. No.: B1274082

Disclaimer: Safety and handling protocols for a specific chemical should ideally be based on its
dedicated Safety Data Sheet (SDS). As of the generation of this document, a specific SDS for
4-(2-Morpholin-4-ylethoxy)benzonitrile was not readily available. The following information is
a composite guide based on the safety data of structurally related compounds, including
various substituted benzonitriles and morpholine-containing molecules. Researchers,
scientists, and drug development professionals should use this information as a preliminary
guide and exercise caution, ensuring a thorough risk assessment is conducted before handling
this compound.

Introduction

4-(2-Morpholin-4-ylethoxy)benzonitrile is a chemical compound that incorporates a
benzonitrile moiety, an ether linkage, and a morpholine ring. These functional groups contribute
to its chemical reactivity and potential biological activity, making it a compound of interest in
medicinal chemistry and drug development. Due to the potential hazards associated with its
structural components, strict adherence to safety and handling procedures is imperative.

Hazard Identification and Classification

Based on the hazard profiles of similar compounds, 4-(2-Morpholin-4-ylethoxy)benzonitrile is
anticipated to be classified as harmful. The primary hazards are expected to be:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]
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o Skin Corrosion/Irritation: May cause skin irritation.[3]
o Eye Damage/Irritation: May cause serious eye irritation.[3]
o Respiratory Irritation: May cause respiratory irritation.[3]

GHS Hazard Pictograms (Anticipated):

Pictogram Hazard Class

Acute Toxicity (Oral, Dermal, Inhalation), Skin
! Irritation, Eye Irritation, Respiratory Tract

Irritation

Signal Word (Anticipated): Warning[1][2][3]
Hazard Statements (Anticipated):

e H302: Harmful if swallowed.[2]

e H312: Harmful in contact with skin.[2]

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

e H332: Harmful if inhaled.

e H335: May cause respiratory irritation.[3]
Precautionary Statements (Anticipated):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]
e P264: Wash skin thoroughly after handling.[2][3]

e P270: Do not eat, drink or smoke when using this product.[2]
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e P271: Use only outdoors or in a well-ventilated area.[3]
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3][5]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[2][3]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P330: Rinse mouth.[2]

e P362 + P364: Take off contaminated clothing and wash it before reuse.

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]
e P405: Store locked up.[3]

e P501: Dispose of contents/container to an approved waste disposal plant.[1][3]

Experimental Protocols

A comprehensive assessment of the risks should be conducted before starting any
experimental work. The following PPE is mandatory:
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PPE Item Specification

Chemical safety goggles and a face shield are

Eye and Face Protection _
required.

A lab coat and chemically resistant gloves (e.g.,
Skin Protection nitrile) are essential.[2] Inspect gloves for

integrity before use.

When handling the solid form or creating
Respiratory Protection solutions, a NIOSH-approved respirator may be

necessary.[6]

e Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[4][7]

[¢]

[¢]

Avoid the formation of dust and aerosols.[4]

o

Do not get in eyes, on skin, or on clothing.[1][7]

o

Wash hands thoroughly after handling.[2][3]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

[¢]

strong bases.[1][8]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4][9]
o Keep away from heat, sparks, and open flames.[2][8]

o Store in a locked and secure area.[2][3]
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Exposure Route

First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][4][7]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing.[1][5][7] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][5][7] Seek
immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person.[4] Seek immediate medical
attention.[1][7]

o Small Spills:

o Ensure adequate ventilation and wear appropriate PPE.

o Absorb the spill with an inert material (e.g., vermiculite, sand).

o Collect the absorbed material into a suitable container for disposal.

o Clean the spill area thoroughly with soap and water.

e Large Spills:

o Evacuate the area immediately.

o Prevent the spill from entering drains or waterways.[2]

o Contact emergency services and the institutional safety office.
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Dispose of waste material in accordance with local, state, and federal regulations.[1] Do not
allow the chemical to enter the environment.[3]

Visualized Workflows and Pathways
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Caption: General laboratory workflow for handling chemical compounds.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[1][5][8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][5][8]

This document is intended to provide guidance and is not a substitute for professional safety
training and a thorough understanding of the specific hazards of the compound. Always consult
with your institution’'s environmental health and safety office for detailed protocols and
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. sigmaaldrich.com [sigmaaldrich.com]

. sigmaaldrich.com [sigmaaldrich.com]

. chemicalbook.com [chemicalbook.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. fishersci.com [fishersci.com]

°
(o] (0] ~ (0] ()] EEN w N =

. fishersci.co.uk [fishersci.co.uk]

¢ 10. cdhfinechemical.com [cdhfinechemical.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.cdhfinechemical.com/images/product/msds/123_1913068805_Benzonitrile-CASNO-100-47-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC435340010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110720050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC446911000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC435340010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110720050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC446911000&countryCode=US&language=en
https://www.benchchem.com/product/b1274082?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC435340010&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/sial/294098?userType=undefined
https://www.sigmaaldrich.com/CA/en/sds/aldrich/c94009
https://www.chemicalbook.com/msds/4-isothiocyanato-2-trifluoromethyl-benzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC110720050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/14285.pdf
https://www.fishersci.com/store/msds?partNumber=AC446911000&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10154252&productDescription%3D4-%284-Morpholinylmethyl%29benzonitrile%2C+97%25+1g&countryCode=GB&language=en
https://www.cdhfinechemical.com/images/product/msds/123_1913068805_Benzonitrile-CASNO-100-47-0-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols for 4-(2-Morpholin-4-
ylethoxy)benzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274082#safety-and-handling-procedures-for-4-2-
morpholin-4-ylethoxy-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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